N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide

• IUPAC Name: N-methyl-N-phenyl-4-prop-2-ynoxybenzamide
• InChI: InChI=1S/C17H15NO2/c1-3-13-20-16-11-9-14(10-12-16)17(19)18(2)15-7-5-4-6-8-15/h1,4-12H,13H2,2H3
• InChI Key: JHMZVFMMRHMBGU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)OCC#C
• Molecular Formula: C17H15NO2
• Molecular Weight: 265.31 g/mol

Description

N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide, also known as MPWB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzamide class of compounds and is known for its ability to bind to certain receptors in the body, leading to a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide is not fully understood, but it is believed to involve the binding of the compound to certain receptors in the body. In particular, N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide has been shown to bind to the sigma-1 receptor, which is found in a variety of tissues including the brain, heart, and lungs. It is believed that the binding of N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide to the sigma-1 receptor leads to a range of biochemical and physiological effects, including the modulation of calcium signaling and the regulation of ion channels.
Biochemical and Physiological Effects:
The binding of N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide to the sigma-1 receptor has been shown to have a range of biochemical and physiological effects. For example, N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide has been shown to modulate calcium signaling in cells, which can lead to changes in cellular metabolism and gene expression. Additionally, N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide has been shown to regulate ion channels, which can impact the function of neurons and other cells in the body. These effects are believed to underlie many of the potential applications of N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide in scientific research.

Advantages and Limitations for Lab Experiments

N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide has a number of advantages and limitations for use in lab experiments. One advantage is that it is a highly specific ligand for the sigma-1 receptor, which makes it a useful tool for studying the function of this receptor. Additionally, N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide has been shown to have a high affinity for the sigma-1 receptor, which means that it can be used at relatively low concentrations. However, one limitation of N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide is that it can be difficult to synthesize and purify, which can make it challenging to use in large-scale experiments.

Future Directions

There are a number of future directions for research on N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide. One area of interest is the development of new synthesis methods that can improve the yield and purity of the compound. Additionally, researchers are interested in exploring the potential therapeutic applications of N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Finally, there is ongoing research into the mechanism of action of N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide and its effects on other receptors and signaling pathways in the body.

Synthesis Methods

N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide can be synthesized using a variety of methods, including the reaction of N-methyl-N-phenylbenzamide with propargyl alcohol in the presence of a catalyst such as palladium. The resulting compound can then be purified using standard techniques such as column chromatography. The synthesis of N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide is a complex process that requires careful attention to detail and the use of specialized equipment.

Scientific Research Applications

N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the use of N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide as a tool for studying the function of certain receptors in the body. For example, N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide has been shown to bind to the sigma-1 receptor, which is involved in a range of physiological processes including pain regulation, memory formation, and neuroprotection. By studying the effects of N-methyl-N-phenyl-4-(2-propyn-1-yloxy)benzamide on the sigma-1 receptor, researchers can gain a better understanding of the role that this receptor plays in these processes.